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Compound of Interest

Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

Get Quote

Technical Support Center: Optimizing Natamycin
Fermentation
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered during the optimization of fermentation

conditions for increased natamycin production.

Frequently Asked Questions (FAQs)
Q1: What are the optimal fermentation conditions for high natamycin yield?

A1: While optimal conditions are strain-specific, a good starting point for Streptomyces

natalensis involves a fermentation medium containing glucose (40 g/L), soya peptone (20 g/L),

and yeast extract (5 g/L) with an initial pH of 7.0. The culture is typically incubated at 28°C with

agitation at 220 rpm.[1] Seed cultures are generally cultivated for 48 hours and inoculated at a

volume of 6%.[1]

Q2: Which carbon sources are most effective for natamycin production?
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A2: Glucose is a widely used and effective carbon source for natamycin production.[2][3]

However, high concentrations (≥ 30 g/L) can lead to carbon catabolite repression, which

negatively impacts yield.[2] Supplementing the fermentation with precursors like sodium

acetate or a combination of acetic and propionic acids has been shown to significantly increase

natamycin production.[2][4]

Q3: How does pH affect natamycin production and stability?

A3: Maintaining an optimal pH is critical. The ideal range for natamycin production is generally

between 6.0 and 8.0.[5] Natamycin is most stable in a pH range of 5 to 9.[6] Deviations outside

this range can lead to degradation; acidic conditions (pH < 3) can cleave the mycosamine

moiety, while alkaline conditions (pH > 9) can cause saponification of the lactone ring.[7]

Q4: What is the ideal temperature for natamycin fermentation?

A4: The optimal temperature for natamycin production is typically between 26°C and 30°C.[5]

Some studies have shown that a two-stage temperature control strategy, where the

temperature is initially higher to promote growth and then lowered for the production phase,

can significantly enhance yields.[2][8]

Q5: How do aeration and agitation impact natamycin production?

A5: Streptomyces are aerobic, so adequate aeration and agitation are essential for providing

sufficient dissolved oxygen for cell growth and the enzymatic steps in natamycin biosynthesis.

[2][5]

Troubleshooting Guides
This section addresses specific issues that may arise during your fermentation experiments.

Issue 1: Low Natamycin Yield Despite Optimal Media Composition

Question: My natamycin yield is consistently low, even though I am using the recommended

media components. What could be the cause?

Answer:
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Carbon Catabolite Repression: High initial glucose concentrations can repress the genes

responsible for natamycin biosynthesis. Consider a fed-batch strategy where glucose is

added intermittently to maintain a lower, more stable concentration.[2]

Phosphate Inhibition: High concentrations of inorganic phosphate can suppress natamycin

production. Ensure your medium is not phosphate-rich. The PhoR-PhoP two-component

system is a key regulator in this process.[9]

Inadequate Aeration: Insufficient dissolved oxygen can be a limiting factor. Optimize

agitation speed and aeration rate to ensure the culture is not oxygen-starved.[2]

Suboptimal pH: Even with an optimal initial pH, the metabolic activity of the culture can

cause pH shifts. Monitor and control the pH throughout the fermentation process.[2]

Issue 2: Mycelial Pellet Formation is Affecting Production

Question: My Streptomyces culture is forming large, dense mycelial pellets, which I suspect

is hindering natamycin production. What can I do?

Answer:

Inoculum Quality: The age and quality of the spore suspension used for inoculation can

influence mycelial morphology. Older spores may lead to larger pellets.[10]

Shear Stress: High agitation speeds can lead to smaller, more dispersed mycelia, but

excessive shear can also damage the cells. Experiment with different agitation rates to

find a balance.

Media Viscosity: The viscosity of the fermentation broth can impact mycelial morphology.

While not a direct solution for pellet formation, it is a factor to consider in overall culture

health.

Microparticle Addition: The addition of microparticles, such as talc, to the seed culture has

been shown to regulate mycelial morphology, leading to smaller, looser pellets and

improved natamycin production.[10]

Issue 3: Natamycin Appears to be Degrading in the Broth
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Question: I am observing a decrease in natamycin concentration towards the end of my

fermentation run. What could be causing this degradation?

Answer:

pH Instability: As mentioned, pH values outside the stable range of 5-9 can lead to the

degradation of natamycin.[6][7] Implement pH control to maintain it within this range.

Photodegradation: Natamycin is sensitive to UV and fluorescent light. Protect your

fermentation vessel and any collected samples from direct light exposure.[6][7]

Oxidative Damage: While some oxidative stress can trigger natamycin biosynthesis,

excessive reactive oxygen species can also lead to product degradation.

Issue 4: Inconsistent Results in Natamycin Quantification

Question: I am getting variable results when quantifying my natamycin yield using HPLC.

How can I improve the consistency of my measurements?

Answer:

Incomplete Extraction: Ensure your extraction protocol is robust. Methanol is a common

and effective solvent for extracting natamycin from the fermentation broth.[11][12]

Sample Homogeneity: If your culture has significant biomass, ensure your sample is well-

mixed before taking an aliquot for extraction.

Standard Curve Preparation: Prepare fresh standard solutions for your HPLC calibration

curve for each analysis to ensure accuracy.[13]

Light Exposure During Sample Prep: Protect your samples and standards from light

throughout the extraction and HPLC analysis process to prevent photodegradation.[7]

Data Presentation
Table 1: Effect of Carbon Source on Natamycin Yield
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Carbon Source Strain Concentration (g/L)
Natamycin Yield
(g/L)

Glucose
Streptomyces

natalensis
20 1.58

Glucose
Streptomyces

gilvosporeus
38.2 2.45

Acetic and Propionic

Acids (7:1)

S. natalensis NRRL

2651
2 3.0

L-Valine (supplement) S. natalensis HW-2 0.5
1.82 (1.9-fold

increase)

Data compiled from multiple sources.[2][4]

Table 2: Influence of Physical Parameters on Natamycin Production

Parameter Condition Strain
Effect on
Natamycin Yield

pH 7.0 (initial) S. natalensis Optimal for production

Temperature 28°C S. natalensis High yield

Temperature
Two-stage: 30°C (18h)

-> 26°C
S. gilvosporeus 14.4 g/L

Agitation 220 rpm S. natalensis
Supports aerobic

growth and production

Data compiled from multiple sources.[1][2]

Experimental Protocols
Protocol 1: Determination of Optimal pH for Natamycin Production

Strain and Pre-culture Preparation: Inoculate a loopful of Streptomyces spores into a 250 mL

flask containing 30 mL of a suitable seed medium (e.g., yeast extract-malt extract broth).
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Incubate at 28°C on a rotary shaker at 220 rpm for 48 hours.[2]

Bioreactor Setup: Prepare the optimized fermentation medium in a bioreactor equipped with

a pH probe and an automated acid/base feeding system.

Inoculation: Inoculate the bioreactor with the pre-culture (e.g., 6% v/v).[1]

Fermentation Runs: Conduct a series of fermentations, each with the pH controlled at a

different setpoint (e.g., 6.0, 6.5, 7.0, 7.5, 8.0).[2]

Sampling and Analysis: Withdraw samples at regular intervals to monitor Dry Cell Weight

(DCW) and natamycin concentration.

Data Interpretation: Compare the final natamycin yields and productivities at the different pH

setpoints to identify the optimal pH for production.[2]

Protocol 2: Natamycin Extraction and Quantification by HPLC

Sample Preparation: Mix 1 mL of fermentation broth with 9 mL of methanol.[12] For solid

samples, extraction can be done with a methanol-water solution (3:1) at pH 4.5.[14]

Extraction: Shake the mixture at 28°C and 220 rpm for 2 hours.[12]

Clarification: Centrifuge the extract at 10,000 rpm for 10 minutes to pellet the cell debris.[12]

Filtration: Filter the supernatant through a 0.22 µm microporous membrane.[12]

HPLC Analysis:

Column: C18 column (e.g., 250 mm x 4.6 mm).[12]

Mobile Phase: Methanol:water (75:25, v/v).[12]

Flow Rate: 0.6 mL/min.[12]

Detection: UV detector at 304 nm.[12]

Quantification: Determine the concentration of natamycin in the sample by comparing its

peak area to a calibration curve prepared from natamycin standards.[13][14]
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Caption: Workflow for determining the optimal pH for natamycin production.
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Caption: The PhoR-PhoP signaling pathway in Streptomyces.
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Caption: The GlnR nitrogen regulation pathway and its influence on natamycin biosynthesis.
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Caption: The OxyR-mediated oxidative stress response pathway in natamycin biosynthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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